Cas no 1250856-45-1 (4-(Chloromethyl)-2-(2-phenylethyl)-1,3-thiazole)

• Product Name: 4-(Chloromethyl)-2-(2-phenylethyl)-1,3-thiazole
• CAS No: 1250856-45-1
• MF: C₁₂H₁₂ClNS
• MW: 237.748380661011
• CID: 5187532
• PubChem ID: 61385637
• Update Time: 2023-08-26

4-(Chloromethyl)-2-(2-phenylethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2-(2-phenylethyl)-1,3-thiazole
• Thiazole, 4-(chloromethyl)-2-(2-phenylethyl)-
• 4-(Chloromethyl)-2-(2-phenylethyl)-1,3-thiazole

• Inchi： 1S/C12H12ClNS/c13-8-11-9-15-12(14-11)7-6-10-4-2-1-3-5-10/h1-5,9H,6-8H2
• InChI Key： LHDRXQUIVHNOSQ-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(CCC2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• XLogP3: 3.6
• Topological Polar Surface Area: 41.1